BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2,3-
Dimethylbutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethylbutane

Cat. No.: B166060

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,3-
Dimethylbutane (CAS No. 79-29-8), a highly flammable and volatile organic compound.
Adherence to these protocols is critical to ensure personnel safety and prevent accidents in the

laboratory.

Chemical and Physical Properties

2,3-Dimethylbutane is a colorless liquid with a petroleum-like odor.[1][2][3] It is an isomer of
hexane and is less dense than water and insoluble in it.[1][4] Its vapors are heavier than air,
which can lead to accumulation in low-lying areas.[1][3][5]

Table 1: Quantitative Data for 2,3-Dimethylbutane
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Property Value References
Molecular Formula C6H14 [4]
Molecular Weight 86.18 g/mol [1][5]
N , 57.9 t0 58.3 °C (136.1 t0 136.8
Boiling Point [3114]
OF)
) ) -136to -124 °C (-213 to -191
Melting Point [4]
OF)
Flash Point -29 °C (-20 °F) [1][4]

Autoignition Temperature

415 °C (779 °F)

[6]

Lower Explosive Limit (LEL)

1.2%

[2][5]

Upper Explosive Limit (UEL)

7.0%

[2](5]

Vapor Pressure

26.1 kPa (at 21.1 °C)

[4]

Vapor Density

3(air=1)

[3][5]

Density

0.662 g/mL at 25 °C

[3]

Solubility in Water

Insoluble (<1 mg/mL at 22°C)

[11(31[5]

Solubility in Organic Solvents

Soluble in ethanol, acetone,

DMSO, hexane, and benzene.

(31718l

Hazard Identification and Safety Precautions

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4][6]

H304: May be fatal if swallowed and enters airways.[6][9]

H315: Causes skin irritation.[6][10]

H336: May cause drowsiness or dizziness.[6][9]
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H411: Toxic to aquatic life with long lasting effects.[6][9]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][9][10]
[11]

P233: Keep container tightly closed.[9][11]

P240: Ground/bond container and receiving equipment.[10][11]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[10][11]
P242: Use only non-sparking tools.[9][11]

P243: Take precautionary measures against static discharge.[9][11]

P261: Avoid breathing mist, vapors, or spray.[4][9][11]

P273: Avoid release to the environment.[4][9][11]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[10]
[11]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[4]
[61[9]

P331: Do NOT induce vomiting.[4][6][9][11]
P403+P235: Store in a well-ventilated place. Keep cool.[9][11]

P501: Dispose of contents/container to an approved waste disposal plant.[9][11]

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling 2,3-Dimethylbutane.[12]
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e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[13] A face shield may also be necessary where
splashing is a risk.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use and replaced regularly.[14]

o Clothing: Wear fire/flame resistant and impervious clothing.[13] A lab coat or chemical-
resistant apron should be worn.

» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[11][15] If exposure limits are exceeded, use a full-face respirator with an appropriate
cartridge.[13]

o Footwear: Use safety footwear that covers the entire foot and is resistant to chemicals.[14]

Handling Procedures

o Work in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.[11]
[15]

o Keep away from all ignition sources, including heat, sparks, open flames, and hot surfaces.
[1O][11][15]

o Use only non-sparking tools and explosion-proof equipment.[13][15][16]

o Ensure all equipment is properly grounded and bonded to prevent static discharge.[15][16]
e Avoid contact with skin and eyes.[15]

e Do not eat, drink, or smoke in areas where 2,3-Dimethylbutane is handled.[10][15]

o Containers, even empty ones, may contain explosive vapors. Do not cut, drill, grind, or weld
on or near containers.[15]

e Always wash hands thoroughly with soap and water after handling.[10][15]
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Storage Procedures

Store in a designated flammables area that is cool, dry, and well-ventilated.[6][15]
Keep containers tightly closed and sealed.[6][15]

Store away from incompatible materials, particularly strong oxidizing agents like nitric acid
and oxygen.[1][3][15]

Protect containers from physical damage and check regularly for leaks.[10][15]

Do not store in pits, basements, or other low-lying areas where vapors can accumulate.[10]
[15]

Spill Cleanup Protocol

The response to a spill depends on its size and location.

Minor Spill (less than 4L, contained in the lab)[17]

Alert Personnel: Notify others in the immediate area of the spill.[18]
Isolate the Area: Prevent others from entering the spill area.[18]

Eliminate Ignition Sources: Immediately extinguish all flames and turn off any spark-
producing equipment.[5][17]

Ventilate: Increase ventilation in the area, if safe to do so.[15]

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye
protection.[18]

Containment: Contain the spill using a non-combustible absorbent material such as sand,
earth, or vermiculite.[15][17] Do not use paper towels as they can increase the rate of
evaporation.[17]

Absorption: Cover the spill with the absorbent material, working from the outside in.[18]
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Collection: Use non-sparking tools to collect the absorbed material into a labeled, leak-proof
container for hazardous waste.[15][17]

Decontamination: Wash the spill area with soap and water.[18] Collect the rinse water for
disposal if the chemical is highly toxic.[18]

Waste Disposal: Dispose of the waste container according to institutional and local
regulations.[1]

Restock: Replenish any used spill kit supplies.[18]

Major Spill (large volume, outside of a fume hood, or if you are unsure)

Evacuate: Immediately evacuate the area.

Alert: Activate the fire alarm and notify emergency responders and your institution's
environmental health and safety office.

Isolate: Close doors to the affected area to contain vapors.

Do Not Re-enter: Await the arrival of trained emergency personnel.

Waste Disposal Protocol

Collect all 2,3-Dimethylbutane waste, including contaminated absorbent materials, in a
designated, properly labeled, and sealed container.

The waste container should be stored in a well-ventilated area, away from ignition sources
and incompatible materials.

Dispose of the hazardous waste through your institution's approved hazardous waste
management program.[1] Do not dispose of it down the drain.[13]

Visualization of Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 2,3-

Dimethylbutane.
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Workflow for Safe Handling and Storage of 2,3-Dimethylbutane
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Caption: Logical workflow for 2,3-Dimethylbutane handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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